Cas no 2137032-46-1 (2-bromo-N-[(3R,4S)-4-hydroxy-2-oxooxolan-3-yl]acetamide)

• Product Name: 2-bromo-N-[(3R,4S)-4-hydroxy-2-oxooxolan-3-yl]acetamide
• CAS No: 2137032-46-1
• MF: C₆H₈BrNO₄
• MW: 238.036021232605
• CID: 5799844
• PubChem ID: 165458188
• Update Time: 2025-05-25

2-bromo-N-[(3R,4S)-4-hydroxy-2-oxooxolan-3-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• EN300-741401
• 2-bromo-N-[(3R,4S)-4-hydroxy-2-oxooxolan-3-yl]acetamide
• 2137032-46-1

• Inchi： 1S/C6H8BrNO4/c7-1-4(10)8-5-3(9)2-12-6(5)11/h3,5,9H,1-2H2,(H,8,10)/t3-,5-/m1/s1
• InChI Key： VUCVQQGYCYCEQG-NQXXGFSBSA-N
• SMILES： BrCC(N[C@H]1C(=O)OC[C@H]1O)=O

Computed Properties

• Exact Mass: 236.96367g/mol
• Monoisotopic Mass: 236.96367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-bromo-N-[(3R,4S)-4-hydroxy-2-oxooxolan-3-yl]acetamide

Introduction to 2-bromo-N-[(3R,4S)-4-hydroxy-2-oxooxolan-3-yl]acetamide (CAS No. 2137032-46-1)

2-bromo-N-[(3R,4S)-4-hydroxy-2-oxooxolan-3-yl]acetamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2137032-46-1, belongs to a class of molecules that exhibit promising biological activities. The structural complexity of this compound, characterized by its bromo-substituted acetylamide moiety linked to a tetrahydrofuran ring, makes it a subject of intense study for its potential therapeutic applications.

The central structure of 2-bromo-N-[(3R,4S)-4-hydroxy-2-oxooxolan-3-yl]acetamide consists of a brominated acetylamide group attached to a chiral tetrahydrofuran (THF) ring. The presence of the bromine atom provides a handle for further chemical modifications, enabling researchers to explore various derivatives with enhanced or altered biological properties. The THF ring, with its (3R,4S) configuration, introduces steric and electronic influences that can modulate the compound's interactions with biological targets.

In recent years, there has been a growing interest in harnessing the structural features of such compounds for drug discovery. The acetylamide moiety is particularly noteworthy, as it is a common pharmacophore found in many bioactive molecules. Its ability to engage in hydrogen bonding and form stable interactions with biological receptors makes it an attractive scaffold for medicinal chemistry.

One of the most compelling aspects of 2-bromo-N-[(3R,4S)-4-hydroxy-2-oxooxolan-3-yl]acetamide is its potential in the development of novel therapeutic agents. The chiral tetrahydrofuran ring adds a layer of complexity that can influence the compound's selectivity and efficacy. This is particularly relevant in the context of enzyme inhibition, where subtle differences in stereochemistry can lead to significant changes in binding affinity and pharmacological activity.

Recent studies have highlighted the importance of chiral molecules in drug design. The (3R,4S) configuration of the THF ring in this compound suggests that it may exhibit enantioselective interactions with biological targets. Such selectivity is crucial for minimizing side effects and improving overall therapeutic outcomes. Researchers are exploring how variations in this chiral center can be leveraged to develop more effective and targeted treatments.

The bromine substituent on the acetylamide group also offers opportunities for further chemical manipulation. Functionalization at this position can lead to the synthesis of a diverse array of derivatives, each with unique properties and potential applications. This flexibility makes 2-bromo-N-[(3R,4S)-4-hydroxy-2-oxooxolan-3-yl]acetamide a valuable building block for medicinal chemists seeking to develop new drugs.

In the realm of drug discovery, computational methods play an increasingly important role in predicting and optimizing molecular properties. Advanced computational techniques can help researchers understand how structural features like the bromo-substituent and the chiral THF ring influence biological activity. These insights are invaluable for guiding synthetic efforts and identifying promising candidates for further investigation.

The hydroxy group on the tetrahydrofuran ring is another feature that warrants attention. Hydroxyl groups are known to participate in various biological interactions, including hydrogen bonding and hydrophobic effects. The presence of this group in 2-bromo-N-[(3R,4S)-4-hydroxy-2-oxooxolan-3-yl]acetamide could enhance its solubility and improve its bioavailability, making it more suitable for therapeutic applications.

The field of pharmaceutical chemistry is constantly evolving, driven by new discoveries and technological advancements. Compounds like 2-bromo-N-[(3R,4S)-4-hydroxy-2-oxooxolan-3-yl]acetamide represent the cutting edge of drug development, combining structural complexity with promising biological activity. As research continues to uncover new therapeutic targets and mechanisms, compounds such as this one will undoubtedly play a crucial role in shaping the future of medicine.

The synthesis and characterization of such complex molecules require meticulous attention to detail and state-of-the-art laboratory techniques. Advances in synthetic methodologies have made it possible to construct intricate molecular frameworks with high precision. Techniques like asymmetric synthesis are particularly important for introducing chirality into molecules like this one.

The potential applications of 2-bromo-N-[(3R,4S)-4-hydroxy-2-oxooxolan-3-yl]acetamide extend beyond traditional drug development. Its unique structural features make it a valuable tool for studying enzyme mechanisms and developing probes for biochemical pathways. By understanding how this compound interacts with biological targets, researchers can gain insights into disease processes and identify new therapeutic strategies.

In conclusion, 2-bromo-N-[ (3R , 4S ) - 4 - hydroxy - 2 - oxooxolan - 3 - yl ] acetamide (CAS No. 2137032 - 46 - 1) is a fascinating compound with significant potential in pharmaceutical research. Its complex structure, featuring a bromo-substituted acetylamide moiety linked to a chiral tetrahydrofuran ring, makes it an attractive candidate for drug discovery efforts aimed at developing novel therapeutic agents.